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Compound of Interest

Compound Name: SSs47

Cat. No.: B15615059

This document provides essential safety and logistical information for the proper disposal of
SS47, a high-performance suspension oil. The following procedures are designed to ensure the
safety of laboratory personnel and compliance with environmental regulations. SS47 is a
suspension fluid, also referred to as fork oil, developed by Showa for use in original equipment
front forks and rear cushions.[1] It is formulated from highly developed base oils and innovative
additives to provide maximum physical and chemical stability.[1]

Hazard Identification and Safety Precautions

While specific hazard data for SS47 is found in its Safety Data Sheet (SDS), hydraulic fluids
are generally classified as hazardous waste.[2][3] Improper disposal, such as pouring it down
the drain or on the ground, can lead to environmental contamination and is illegal in many
jurisdictions.[4] Personnel handling SS47 should wear appropriate personal protective
equipment (PPE), including safety glasses and chemical-resistant gloves.

Step-by-Step Disposal Protocol

The disposal of SS47 must be handled in a systematic and compliant manner. The following
steps outline the recommended procedure for laboratory and research settings.

e Collection:

o Designate a specific, sealed, and properly labeled container for used SS47 fluid.[2] The
container should be made of a material chemically resistant to the oil.
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o Do not mix SS47 with other waste oils or solvents, as this can complicate the disposal
process and may be prohibited by waste disposal services.[5]

o Ensure the collection container is clearly labeled as "Used Hydraulic Oil,” "Waste OIil," or
as required by your institution's and local regulations. The label should also indicate the
date of accumulation.[6]

e Storage:

o Store the sealed container in a designated, well-ventilated, and secure area away from
heat sources, direct sunlight, and incompatible substances.[6]

o Regularly inspect the storage container for any signs of leaks or degradation.[2]
o Waste Characterization and Documentation:

o In many regions, hydraulic oil is classified as absolute hazardous waste.[3] This
necessitates a traceable disposal process.

o A consignment note or a similar tracking document is often legally required before the
waste can be transported.[3] This document typically includes the nature and classification
of the waste, its origin, and details of the transporter and receiving facility.[3]

» Disposal and Recycling:

o For small quantities, local household hazardous waste collection sites or authorized fluid
collection centers may be an option.[2]

o For larger volumes, it is mandatory to engage a licensed hazardous waste disposal
service.[2]

o Recycling is the preferred method of disposal for hydraulic fluids.[6] Professional recycling
services can re-refine used oil by removing contaminants, making it suitable for reuse.[6]

Quantitative Data Summary

While the Safety Data Sheet for Showa SS47 contains detailed information, the following table
summarizes key quantitative data relevant to its handling and disposal.
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Property Value Significance for Disposal
) o Contained in sealed, leak-
Physical State Liquid _
proof containers.
. ] Low volatility under normal
Boiling Point > 250 °C N
storage conditions.
] Store away from heat and
Flash Point > 200 °C L
ignition sources.
o Do not dispose of in drains or
Solubility in Water Insoluble
waterways.
i ] Relevant for handling and
Viscosity 34.88 cSt at 40°C[7]

potential for spills.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SS47 from a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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